N-benzyl-2-(4-isopropyl-3-methylphenoxy)acetamide

• IUPAC Name: N-benzyl-2-(3-methyl-4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO2/c1-14(2)18-10-9-17(11-15(18)3)22-13-19(21)20-12-16-7-5-4-6-8-16/h4-11,14H,12-13H2,1-3H3,(H,20,21)
• InChI Key: BIIVXJDEAWSZGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NCC2=CC=CC=C2)C(C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

"N-benzyl-2-(4-isopropyl-3-methylphenoxy)acetamide" is a compound of interest in various chemical and pharmacological studies. While specific research on this compound is scarce, studies on structurally similar compounds provide insights into their synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of compounds similar to "N-benzyl-2-(4-isopropyl-3-methylphenoxy)acetamide" often involves the acetylation of aromatic compounds, followed by reactions such as N-benzylations and etherifications. For example, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was achieved by stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane followed by the addition of lutidine, and TBTU in cooled conditions (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of similar compounds is characterized by discrete non-planar molecules with intermolecular hydrogen bonds. For instance, studies on the crystal structure of related acetamides show non-planar discrete molecules linked by intermolecular N—H⋯O and O—H⋯O hydrogen bonds, highlighting the impact of structural elements on the molecular conformation and interactions (Davis & Healy, 2010).

Chemical Reactions and Properties

Chemical reactions involving similar compounds include silylation, which leads to the formation of silaheterocyclic compounds, demonstrating the reactivity of the acetamide group toward organosilicon compounds. This reactivity forms the basis for further chemical transformations and the synthesis of derivatives with potential biological activity (Lazareva et al., 2017).

Physical Properties Analysis

The physical properties of compounds like "N-benzyl-2-(4-isopropyl-3-methylphenoxy)acetamide" can be inferred from their molecular structure and synthesis outcomes. These properties are crucial for understanding solubility, stability, and formulation potential for various applications.

Chemical Properties Analysis

The chemical properties are closely related to the compound's reactivity and interactions with other molecules. For instance, the interaction with methyl(organyl)dichlorosilanes leading to heterocycles formation illustrates the chemical versatility and potential for generating a variety of derivatives with distinct properties and applications (Lazareva et al., 2017).